Solvent Yellow 93
Solvent Yellow 93
Brand Name:
Vulcanchem
CAS No.:
190086-12-5
VCID:
VC20950969
InChI:
InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,18H,1-2H3/b19-13+
SMILES:
CC1=NN(C(=O)C1C=C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4
Molecular Formula:
C21H18N4O2
Molecular Weight:
358.4 g/mol
Solvent Yellow 93
CAS No.: 190086-12-5
Cat. No.: VC20950969
Molecular Formula: C21H18N4O2
Molecular Weight: 358.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 190086-12-5 |
|---|---|
| Molecular Formula | C21H18N4O2 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | (4E)-5-methyl-4-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,18H,1-2H3/b19-13+ |
| Standard InChI Key | QPAPQRFSPBUJAU-CPNJWEJPSA-N |
| Isomeric SMILES | CC1=NN(C(=O)C1/C=C/2\C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4 |
| SMILES | CC1=NN(C(=O)C1C=C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4 |
| Canonical SMILES | CC1=NN(C(=O)C1C=C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4 |
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